1-(5-Bromopyridin-3-yl)imidazolidin-2-one

• IUPAC Name: 1-(5-bromopyridin-3-yl)imidazolidin-2-one
• InChI: InChI=1S/C8H8BrN3O/c9-6-3-7(5-10-4-6)12-2-1-11-8(12)13/h3-5H,1-2H2,(H,11,13)
• InChI Key: KTAJDKPPMKRHFD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)N1)C2=CC(=CN=C2)Br
• Molecular Formula: C8H8BrN3O
• Molecular Weight: 242.07 g/mol
• CAS No.: 1698143-08-6

Description

Molecular Structure Analysis

The molecular structure of 1-(5-Bromopyridin-3-yl)imidazolidin-2-one has been analyzed in several studies. For example, a research paper discusses the dihedral angle between the pyridine ring and imidazoline ring mean plane.

Scientific Research Applications

Regiospecific Acylation Reactions

Imidazo[1,5-a]pyridine derivatives, which share structural similarities with "1-(5-Bromopyridin-3-yl)imidazolidin-2-one," have been studied for their regiospecific acylation reactions. These reactions demonstrate dual reactivity pathways that are condition-dependent, highlighting the compound's versatility in synthetic chemistry applications (Hlasta, 1990).

Synthesis of Imidazo[1,2-a]pyridines

The synthesis of imidazo[1,2-a]pyridines has been updated over a decade, showing the importance of this scaffold in medicinal chemistry. These compounds are recognized for their wide range of applications due to their "drug prejudice" scaffold, suggesting potential uses in drug development and material science (Bagdi et al., 2015).

Preparation of Substituted Imidazo[1,2-a]pyridine Derivatives

Research into 2-Bromopyridine derivatives has led to the preparation of substituted imidazo[1,2-a]pyridine derivatives, which are structurally related and highlight the synthetic versatility and potential pharmacological applications of these compounds (Shawcross & Stanforth, 1993).

Ligand Planarity and DNA Interaction

Studies on polypyridyl Ru(II) complexes with substituted bromophenyl rings, related to the bromopyridinyl moiety in "this compound," have explored the effects of ligand planarity on DNA interaction. These insights are crucial for understanding how structural variations affect biological interactions and applications in cellular imaging and therapy (Xu et al., 2003).

CO2 Capture by a Task-specific Ionic Liquid

A study demonstrated CO2 capture using an ionic liquid derived from 1-butyl imidazole and 3-bromopropylamine hydrobromide, showcasing an environmental application of brominated heterocycles in sequestering CO2 efficiently (Bates et al., 2002).

Mechanism of Action

• Aziridine ring expansion .

These compounds are widely found in pharmaceuticals, natural alkaloids, and other biologically active compounds . Substituted imidazolidin-2-ones are also important synthetic intermediates that can be transformed into a broad variety of complex structures , and represent a useful class of chiral auxiliaries for asymmetric transformations .